Cas no 2680544-85-6 (4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid)

• Product Name: 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid
• CAS No: 2680544-85-6
• MF: C₁₂H₁₈F₃NO₄
• MW: 297.270834445953
• CID: 5630056
• PubChem ID: 165934255
• Update Time: 2025-05-26

4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28289637
• 4-cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid
• 2680544-85-6
• 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid

• Inchi： 1S/C12H18F3NO4/c13-12(14,15)11(20)16-8(9(17)10(18)19)6-7-4-2-1-3-5-7/h7-9,17H,1-6H2,(H,16,20)(H,18,19)
• InChI Key： HJRYVKJLMBTLFF-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(C(=O)O)O)CC1CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 297.11879254g/mol
• Monoisotopic Mass: 297.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86.6Ų

Additional information on 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid

Comprehensive Overview of 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680544-85-6)

The compound 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680544-85-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This hydroxy acid derivative incorporates a cyclohexyl group, a trifluoroacetamido moiety, and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a chiral building block for synthesizing bioactive compounds, given its stereochemical complexity.

In recent years, the demand for fluorinated organic compounds like 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. The presence of the trifluoroacetamido group is a key highlight, as fluorination often improves drug-like properties such as membrane permeability and resistance to enzymatic degradation. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek molecules with optimized pharmacokinetic profiles.

The synthesis of CAS No. 2680544-85-6 typically involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution to achieve the desired stereochemistry. Its cyclohexyl substituent contributes to lipophilicity, a property critical for crossing biological barriers, while the hydroxy acid segment offers opportunities for further derivatization. These characteristics make it a valuable candidate for developing enzyme inhibitors or receptor modulators, particularly in therapeutic areas like oncology and neurology.

From an industrial perspective, 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid is often discussed in the context of green chemistry and sustainable synthesis. With growing emphasis on reducing environmental impact, chemists are exploring catalytic methods to produce such compounds with minimal waste. Questions frequently searched in academic and industrial circles include: "How to optimize the yield of fluorinated hydroxy acids?" or "What are the applications of chiral cyclohexyl derivatives in drug design?"—highlighting the compound's relevance to cutting-edge research.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm its structure and purity. The trifluoroacetamido group generates distinct spectroscopic signatures, aiding in quality control during large-scale production. Furthermore, computational studies using molecular docking or DFT calculations help predict its interactions with biological targets, a topic of high interest in AI-driven drug discovery platforms.

In summary, 4-Cyclohexyl-2-hydroxy-3-(2,2,2-trifluoroacetamido)butanoic acid (CAS No. 2680544-85-6) represents a compelling case study at the intersection of organic synthesis, medicinal chemistry, and materials science. Its structural complexity and functional diversity position it as a promising scaffold for next-generation therapeutics, resonating with contemporary scientific priorities such as personalized healthcare and environmentally benign manufacturing.